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Compound of Interest

Compound Name: Metfol-B

Cat. No.: B126542

For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical products like Metfol-B is a critical component of laboratory safety and
environmental responsibility. While specific disposal instructions for "Metfol-B" are not readily
available, it is understood to be a combination product likely containing Metformin and B-
complex vitamins, including Methylcobalamin (Vitamin B12). Therefore, disposal procedures
should be based on the nature of these active pharmaceutical ingredients and general
guidelines for chemical and pharmaceutical waste.

General Disposal Recommendations

Unused or expired pharmaceuticals should not be disposed of in a manner that allows them to
enter the environment, where they can have unintended ecological effects[1][2]. The primary
methods for disposal are through designated take-back programs or, if not available, careful
disposal in household trash[3][4][5]. Flushing medication is generally discouraged unless
specifically stated on the U.S. Food and Drug Administration's (FDA) "flush list,” as it can
introduce active compounds into the water supply[1][4].

Step-by-Step Disposal Procedure for Laboratory
Settings

In a laboratory context, the disposal of Metfol-B should follow established chemical hygiene
plans and local regulations for pharmaceutical waste.
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o Consult Safety Data Sheets (SDS): Always attempt to locate the specific SDS for the
product. The SDS for the primary components, such as Methylcobalamin, indicates that the
substance is not classified as hazardous according to the Globally Harmonized System
(GHS)[6]. However, it is crucial to handle all chemicals with care[7].

e Segregate Waste: Do not mix expired Metfol-B with other laboratory chemical waste unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

» Prepare for Disposal (if no take-back program is available):

o Keep the tablets or capsules in their solid form. Do not crush them, as this can create dust
and increase the risk of inhalation[3][5].

o Remove the medication from its original container to obscure patient information if
applicable[3][4].

o Mix the solid medication with an unpalatable substance such as used coffee grounds, dirt,
or cat litter. This makes the mixture less appealing to prevent accidental ingestion by
wildlife or humans[3][4][8].

o Place the mixture in a sealed container, such as a sealable plastic bag or an empty, non-
recyclable container, to prevent leakage[3][8].

o Dispose of the sealed container in the regular solid waste stream designated for non-
hazardous materials.

» Disposal of Empty Containers: Before recycling or disposing of the original packaging,
ensure all personal or sensitive information is removed or blacked out to protect privacy[3]

[4].

Quantitative Data Summary

While specific quantitative data for Metfol-B disposal is not available, the following table
summarizes relevant toxicological data for Methylcobalamin, a key component. This
information underscores the low acute toxicity but reinforces the need for proper handling and
disposal to minimize environmental exposure.
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Parameter Value Species Source

Oral LD50

_ > 5,000 mg/kg Rat
(Methylcobalamin)

o Not classified as
Acute Toxicity H q N/A [6]
azardous

Experimental Protocols

No specific experimental protocols related to the disposal of Metfol-B were identified in the
search results. The provided guidelines are based on standard practices for pharmaceutical
waste management.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Metfol-

B in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/29113m.pdf
https://www.benchchem.com/product/b126542?utm_src=pdf-body
https://www.benchchem.com/product/b126542?utm_src=pdf-body
https://www.benchchem.com/product/b126542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Unused/Expired Metfol-B

Is a drug take-back program
available through institution
or community?

Yes No

Is the medication on the
FDA flush list?

Utilize drug take-back program.

Prepare for trash disposal.

Follow flushing instructions.

Mix with unpalatable substance
(e.g., coffee grounds, cat litter).
Do not crush tablets.

Place mixture in a
sealed container.

Dispose of in regular
solid waste.

Remove personal information
from empty packaging before
disposing or recycling.

End

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Metfol-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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